Methyl 5-ethenyl-2-hydroxybenzoate

• CAS No.: 61393-01-9
• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: methyl 5-ethenyl-2-hydroxybenzoate
• InChI: InChI=1S/C10H10O3/c1-3-7-4-5-9(11)8(6-7)10(12)13-2/h3-6,11H,1H2,2H3
• InChI Key: RXYCHMKJZDTXEM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C=C)O

Description

Methyl 5-ethenyl-2-hydroxybenzoate is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-ethynyl-2-hydroxybenzoate (8 g, 45.4 mmol), prepared according to Example 1 b, was dissolved in a mixture of diethyl ether and light petroleum (200+200 ml) in a hydrogenation flask. Quinoline (1.7 ml) and palladium on CaCO3, poisoned with Pb (Lindlax catalyst; 200 mg) were added, and the flask was attached to an atmospheric pressure hydrogenation apparatus. The mixture was stirred for 2 h at room temperature, by then the calculated amount of hydrogen had been consumed. The catalyst was filtered off and the solution was evaporated to dryness. The product was purified by flash column chromatograpy on silica, using toluene as an eluent. A nearly quantitative yield was obtained.